Cas no 1004194-42-6 (1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004194-42-6
• MF: C₁₀H₁₁N₅O₄
• MW: 265.225441217422
• MDL: MFCD04969102
• CID: 3058548
• PubChem ID: 7017438
• Update Time: 2025-11-02

1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-1 H -pyrazole-3-carboxylic acid
• 1-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
• 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD04969102
• Inchi： 1S/C10H11N5O4/c1-6-9(15(18)19)7(2)14(11-6)5-13-4-3-8(12-13)10(16)17/h3-4H,5H2,1-2H3,(H,16,17)
• InChI Key： BNIINTVTTXLOGO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(CN2C=CC(C(=O)O)=N2)C=1C)=O

Computed Properties

• Exact Mass: 265.081104g/mol
• Monoisotopic Mass: 265.081104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.23g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 119Ų

Additional information on 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Guide to 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004194-42-6)

1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004194-42-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative exhibits unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for targeted drug discovery and sustainable crop protection solutions, this compound has emerged as a key player in modern chemical innovation.

The molecular structure of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid features two distinct pyrazole rings, one bearing a nitro group at the 4-position and a carboxylic acid functionality at the 3-position of the second ring. This arrangement provides multiple sites for molecular interactions and derivatization, which is particularly valuable in medicinal chemistry applications. Researchers are increasingly exploring its potential in developing enzyme inhibitors and receptor modulators, especially in the context of inflammatory diseases and metabolic disorders.

In the agrochemical sector, 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid serves as a crucial building block for next-generation pesticides. Its structural characteristics contribute to the development of compounds with improved pest selectivity and environmental compatibility. The nitro group in particular enhances the compound's ability to interact with biological targets, while the carboxylic acid moiety allows for further chemical modifications to optimize bioavailability and systemic distribution in plants.

The synthesis of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, including nitration, alkylation, and carboxylation processes. Recent advancements in green chemistry have led to more efficient production methods with reduced environmental impact. Many researchers are investigating catalytic approaches and solvent-free conditions to improve the sustainability of its manufacturing process, aligning with current industry trends toward eco-friendly synthesis.

Analytical characterization of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid employs various techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for pharmaceutical intermediates and agrochemical precursors. The compound typically appears as a crystalline solid with specific solubility characteristics that influence its applications in different formulations.

The global market for 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid has shown steady growth, driven by increasing R&D investments in small molecule therapeutics and precision agriculture. Major chemical suppliers have reported growing demand from both pharmaceutical companies and agrochemical manufacturers. The compound's versatility as a chemical building block positions it well in the expanding market for specialty chemicals.

Storage and handling of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid require standard laboratory precautions. The compound should be kept in airtight containers away from moisture and direct sunlight to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical, in line with general laboratory safety protocols.

Future research directions for 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid include exploring its potential in bioconjugation chemistry and as a scaffold for metal-organic frameworks. The compound's unique structural features make it an interesting candidate for developing functional materials with applications in catalysis and molecular recognition. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced bioactivity profiles.

For researchers and industry professionals seeking detailed technical information about 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004194-42-6), comprehensive spectral data and synthetic protocols are available through specialized chemical databases and scientific literature. The compound continues to attract interest as a versatile intermediate in both drug discovery and crop science applications, with new findings regularly published in peer-reviewed journals.